Ethyl 2-chloro-3-methoxybenzoate
Description
Ethyl 2-chloro-3-methoxybenzoate is a chemical compound with the molecular formula C10H11ClO3 . It is a derivative of benzoic acid, which is a common constituent of many different plants and fruits. The compound is used in various chemical reactions due to its unique properties .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chloro group at the 2nd position and a methoxy group at the 3rd position. An ethyl ester group is also attached to the benzene ring .Physical And Chemical Properties Analysis
This compound has a molecular weight of 214.64554 . Detailed physical and chemical properties such as boiling point, critical temperature, critical pressure, and density are not explicitly mentioned in the available resources .Safety and Hazards
While specific safety and hazard information for Ethyl 2-chloro-3-methoxybenzoate is not available, general precautions for handling similar chemical compounds include avoiding inhalation, contact with skin and eyes, and exposure to heat/sparks/open flames . It’s always recommended to use personal protective equipment and ensure adequate ventilation when handling chemical substances .
Mechanism of Action
Target of Action
Ethyl 2-chloro-3-methoxybenzoate is a complex organic compound with the formula C10H12O3
Mode of Action
It’s known that similar compounds can undergo reactions at the benzylic position . These reactions can include free radical bromination, nucleophilic substitution, and oxidation . The compound may interact with its targets through similar mechanisms, leading to changes in the target’s function.
Biochemical Pathways
For instance, they can undergo reactions at the benzylic position, which can lead to changes in the structure and function of the compound . These changes can, in turn, affect downstream biochemical pathways.
Pharmacokinetics
For instance, the compound’s molecular weight (180.2005 g/mol ) and its physical properties such as boiling temperature and critical pressure can influence its absorption and distribution in the body.
Result of Action
For instance, they can influence the function of enzymes and receptors, leading to changes in cellular processes .
Properties
IUPAC Name |
ethyl 2-chloro-3-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-3-14-10(12)7-5-4-6-8(13-2)9(7)11/h4-6H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJAFGEBPAYWFNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC=C1)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(6-Cyclopropylpyrimidin-4-yl)piperazin-1-yl]-2-methylpyrido[3,4-d]pyrimidine](/img/structure/B2899679.png)
![1-Methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carbonitrile;2,2,2-trifluoroacetic acid](/img/structure/B2899682.png)
![N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]naphthalene-2-carboxamide](/img/structure/B2899685.png)
![7-Chloro-5-cyclopropyl-[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B2899694.png)
![N-[2-(4-tert-butylphenyl)-4-oxo-4H-chromen-7-yl]-2,2-dimethylpropanamide](/img/structure/B2899695.png)
